molecular formula C14H19N3O8 B8606023 N,N-Bis(2-(2,6-dioxo-4-morpholinyl)ethyl]glycine

N,N-Bis(2-(2,6-dioxo-4-morpholinyl)ethyl]glycine

Cat. No.: B8606023
M. Wt: 357.32 g/mol
InChI Key: RAZLJUXJEOEYAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Bis(2-(2,6-dioxo-4-morpholinyl)ethyl]glycine is a useful research compound. Its molecular formula is C14H19N3O8 and its molecular weight is 357.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19N3O8

Molecular Weight

357.32 g/mol

IUPAC Name

2-[bis[2-(2,6-dioxomorpholin-4-yl)ethyl]azaniumyl]acetate

InChI

InChI=1S/C14H19N3O8/c18-10(19)5-15(1-3-16-6-11(20)24-12(21)7-16)2-4-17-8-13(22)25-14(23)9-17/h1-9H2,(H,18,19)

InChI Key

RAZLJUXJEOEYAM-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)OC(=O)CN1CC[NH+](CCN2CC(=O)OC(=O)C2)CC(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

DTPA (78.6 g.) was heated to about 70° C. with a mixture of acetic anhydride (75.6 ml) and anhydrous pyridine (102.2 ml) for 18 hours and 65.9 g. of diethylenetriamine pentaacetic acid dianhydride ("DTPADA") was obtained. DTPADA (64.3 g.) was then heated with an excess of 2,6-dimethylaniline (50.2 g) in anhydrous pryridine (1200 ml) and refluxed at a temperature of about 115° C. for 2 hours. The reaction mixture was then cooled and added to 1500 ml of ethyl acetate. The resulting mixture was chilled for about 16 hours to a temperature of about 4° C. The precipitate was collected, washed with ethyl acetate and dried under vacuum at 97° C. and 0.5 mm for about 16 hours. About 59.8 g of N,N"-bis (2,6-dimethylcarbaniloylmethylene) diethylenetriamine triacetic acid ("DTPA-bis 2,6-dimethylaniline") was obtained as the monohydrate. The melting point was determined to be 195°-199° C. and elemental analysis determined for C30H43N5O9 was 58.4% C, 6.76% H, and 11.22% N.
Name
Quantity
78.6 g
Type
reactant
Reaction Step One
Quantity
75.6 mL
Type
reactant
Reaction Step One
Quantity
102.2 mL
Type
solvent
Reaction Step One

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